![molecular formula C19H20N2O6 B2381353 Methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate CAS No. 612049-02-2](/img/structure/B2381353.png)
Methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
Description
Methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C19H20N2O6 and its molecular weight is 372.377. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
- Research on the synthesis of heterocyclic compounds, such as tetrasubstituted thiophenes through a [3 + 2] annulation strategy, has been reported. These methods provide efficient routes to synthesize complex organic molecules, which could be related to the synthesis pathways of the compound (S. N. Sahu et al., 2015).
Novel Heterocyclic Compounds with Potential Therapeutic Applications
- Studies on novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety show that these compounds are expected to exhibit hypertensive activity. This illustrates the potential therapeutic applications of complex heterocyclic compounds, which may extend to the compound of interest (N. Kumar & Uday C. Mashelker, 2007).
Structural and Conformational Analysis
- Studies on the crystal and molecular structures of related compounds, like [4-((E)-but-1-enyl)-2,6-dimethoxyphenyl]pyridine-3-carboxylate, have revealed insights into intramolecular interactions that are crucial for the design and synthesis of pharmacologically active compounds. Such research could be relevant to understanding the physical and chemical properties of the compound (S. J. Grabowski et al., 2004).
Synthesis and Applications in Organic Chemistry
- The synthesis and transformations of 3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridines, as well as the exploration of their potential applications, demonstrate the ongoing interest in developing novel organic molecules for various scientific and therapeutic applications. Such research efforts may offer insights into the utility of the compound (E. Kaigorodova et al., 2004).
properties
IUPAC Name |
methyl 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O6/c1-9-7-13-15(18(22)21-9)14(16(17(20)27-13)19(23)26-4)10-5-6-11(24-2)12(8-10)25-3/h5-8,14H,20H2,1-4H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQKNWUMSISPEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=C(C=C3)OC)OC)C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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